Cas no 24999-51-7 (3-bromobenzoyl cyanide)

3-bromobenzoyl cyanide Properties

Names and Identifiers

• Benzeneacetonitrile,3-bromo-a-oxo-
• (3-BROMOPHENYL)OXO-ACETONITRILE
• 3-bromobenzoyl cyanide
• Benzeneacetonitrile,3-bromo-a-oxo
• m-bromobenzoyl cyanide
• (3-Bromo-phenyl)-oxo-acetonitrile
• MFCD06658370
• Benzeneacetonitrile, 3-bromo-alpha-oxo-
• 24999-51-7
• 3-Bromobenzene-1-carbonyl cyanide
• AKOS024258352
• DTXSID00513685
• A817596
• F2167-3918
• SB36178
• SCHEMBL22187763
• 3-BROMOBENZOYLCYANIDE
• EN300-265406
• +Expand

• MDL： MFCD06658370
• InChIKey： ZYKLXMMQMSIZBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4BrNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H
• SMILES： C1=CC(=CC(=C1)Br)C(=O)C#N

Computed Properties

• Exact Mass: 208.94800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 208.94763g/mol
• Heavy Atom Count: 11
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• LogP: 2.15538
• PSA: 40.86000

3-bromobenzoyl cyanide Security Information

3-bromobenzoyl cyanide Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%